Cas no 1806004-86-3 (3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine
• CAS No: 1806004-86-3
• MF: C₇H₅ClF₂IN
• MW: 303.475579977036
• CID: 4870591
• Update Time: 2025-10-28

3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine

• Inchi： 1S/C7H5ClF2IN/c1-3-2-4(6(9)10)12-7(11)5(3)8/h2,6H,1H3
• InChI Key： XPKGGVFGXIYCKE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=CC(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine

Comprehensive Overview of 3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine (CAS No. 1806004-86-3)

3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine (CAS No. 1806004-86-3) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound, characterized by its unique molecular structure, combines multiple halogen atoms (chloro, iodo, and difluoromethyl groups) with a methyl-substituted pyridine core, making it a versatile building block for synthetic chemistry applications.

The synthesis of 3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine involves advanced organic synthesis techniques, including halogenation and cross-coupling reactions. Its CAS number 1806004-86-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases and safety documentation. The compound’s structural complexity and reactivity make it particularly valuable for designing crop protection agents, where difluoromethyl and iodo functionalities enhance bioactivity and stability.

In recent years, the demand for halogenated pyridines like 3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine has surged due to their role in developing next-generation pesticides and herbicides. Environmental concerns and the push for sustainable agriculture have driven research into compounds with lower environmental persistence, and this molecule’s selective reactivity aligns with these goals. Additionally, its potential as a pharmaceutical intermediate in drug discovery is being explored, particularly for targeted therapies requiring halogen-rich scaffolds.

From a material science perspective, CAS 1806004-86-3 is investigated for its utility in organic electronics and catalysis. The iodo and chloro substituents facilitate palladium-catalyzed couplings, enabling the construction of complex aromatic systems. Researchers are also examining its photophysical properties for applications in OLEDs and sensors, capitalizing on the electron-withdrawing effects of its difluoromethyl group.

Safety and handling of 3-Chloro-6-(difluoromethyl)-2-iodo-4-methylpyridine require adherence to laboratory best practices, including the use of personal protective equipment (PPE) and fume hoods. While not classified as a high-risk substance, its halogenated nature warrants careful storage away from reactive metals and strong oxidizers. Regulatory compliance with REACH and EPA guidelines is essential for commercial use.

The future of CAS 1806004-86-3 lies in its adaptability to green chemistry principles. Innovations in catalytic fluorination and iodination could streamline its production, reducing waste and energy consumption. As industries prioritize eco-friendly solutions, this compound’s multifunctional design positions it as a key player in advancing sustainable chemical innovation.